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Compound of Interest

Compound Name: 4-Methoxy-3-nitrobenzonitrile

Cat. No.: B1305115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Methoxy-3-nitrobenzonitrile (CAS No. 33224-23-6). Due to the limited availability of specific

safety data for this compound, this document draws upon information from structurally similar

aromatic nitro and nitrile compounds to provide the most relevant guidance.

Chemical Identification and Properties
4-Methoxy-3-nitrobenzonitrile is an organic compound with a molecular formula of

C₈H₆N₂O₃.[1][2] It features a benzene ring substituted with a methoxy (-OCH₃), a nitro (-NO₂),

and a cyano (-C≡N) group.[2] This compound is typically a solid at room temperature,

appearing as a pale yellow to light brown powder.[2] It has limited solubility in water but is

soluble in organic solvents like ethanol and acetone.[2]
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Property Value Reference

CAS Number 33224-23-6 [1][2][3]

Molecular Formula C₈H₆N₂O₃ [1][2]

Molecular Weight 178.15 g/mol [1]

Appearance
Pale yellow to light brown

solid/powder
[2]

Solubility

Soluble in ethanol and

acetone; limited solubility in

water

[2]

Storage Temperature -20°C [1]

Hazard Identification and Classification
While a specific, comprehensive Safety Data Sheet (SDS) for 4-Methoxy-3-nitrobenzonitrile
is not readily available, the hazards can be inferred from closely related compounds containing

nitro and nitrile functional groups. For instance, similar aromatic nitrile compounds are

classified as causing skin and eye irritation and may cause respiratory irritation.[4] Aromatic

nitro compounds can be toxic if swallowed, inhaled, or in contact with skin.[5][6]

Based on analogous compounds, the following GHS hazard classifications are likely

applicable:
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Hazard Class Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.[7][8]

Acute Toxicity, Dermal Harmful in contact with skin.[7][8]

Acute Toxicity, Inhalation Harmful if inhaled.[7][8]

Skin Corrosion/Irritation Causes skin irritation.[4][7]

Serious Eye Damage/Eye Irritation Causes serious eye irritation.[4][7]

Specific Target Organ Toxicity May cause respiratory irritation.[4][7]

Hazardous to the Aquatic Environment Harmful to aquatic life.

Signal Word: Warning[7]

Personal Protective Equipment (PPE) and Handling
Precautions
Given the potential hazards, stringent adherence to safety protocols is mandatory when

handling 4-Methoxy-3-nitrobenzonitrile.
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PPE Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[9]

To protect against splashes

and dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[10]

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly after contamination.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
To prevent skin exposure.[9]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If dust

is generated, a NIOSH/MSHA

approved respirator may be

necessary.[9][10]

To avoid inhalation of dust or

vapors.

Safe Handling Workflow
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General Workflow for Safe Handling of 4-Methoxy-3-nitrobenzonitrile

Planning & Risk Assessment

Don Personal Protective Equipment (PPE)

Proceed with caution

Prepare Work Area in Fume Hood

Weighing and Transfer

Running the Reaction

Work-up and Purification

Decontamination and Waste Disposal

Doff PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safely Handling 4-Methoxy-3-nitrobenzonitrile.
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Emergency and First-Aid Procedures
In case of exposure, immediate action is critical.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures
Scenario Procedure

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide. Wear self-

contained breathing apparatus for firefighting if

necessary.

Accidental Release

Wear appropriate PPE. Avoid dust formation.

Sweep up and shovel into a suitable, closed

container for disposal. Do not let the product

enter drains.[4]
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Toxicological Information
Specific quantitative toxicological data (LD50/LC50) for 4-Methoxy-3-nitrobenzonitrile are not

readily available in the searched literature. However, nitriles can be toxic, and some can be

metabolized to release cyanide. Aromatic nitro compounds are also known for their toxicity.

Therefore, this compound should be handled as a potentially toxic substance.

Experimental Protocols
General Protocol for the Reduction of an Aromatic Nitro
Compound (e.g., to an Amine)
This is a common transformation for compounds like 4-Methoxy-3-nitrobenzonitrile and

should be performed with appropriate safety measures.

Materials:

Aromatic nitro compound (e.g., 4-Methoxy-3-nitrobenzonitrile)

Reducing agent (e.g., Tin(II) chloride dihydrate (SnCl₂·2H₂O) or Iron powder)[11]

Solvent (e.g., Ethanol)[11]

Acidic medium (e.g., concentrated HCl if using SnCl₂) or an acidic catalyst (e.g., ammonium

chloride or acetic acid if using Fe)[11]

Base for work-up (e.g., sodium hydroxide solution)[11]

Extraction solvent (e.g., Ethyl acetate)[11]

Drying agent (e.g., anhydrous sodium sulfate)

Celite® for filtration[11]

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the

aromatic nitro compound in ethanol.
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Add the reducing agent (e.g., 3-5 equivalents of SnCl₂·2H₂O or Fe powder).[11]

If using SnCl₂, slowly add concentrated HCl. If using Fe, add ammonium chloride or acetic

acid.[11]

Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[11]

Once the reaction is complete, cool the mixture to room temperature.

Carefully add a cold solution of sodium hydroxide to neutralize the acid and precipitate metal

salts.[11]

Filter the mixture through a pad of Celite® to remove the inorganic salts, washing the pad

with ethyl acetate.[11]

Separate the organic layer, and extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude amine product.

Purify the product by crystallization or column chromatography as needed.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reduction_of_Nitro_Groups_to_Amines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reduction_of_Nitro_Groups_to_Amines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reduction_of_Nitro_Groups_to_Amines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reduction_of_Nitro_Groups_to_Amines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reduction_of_Nitro_Groups_to_Amines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reduction_of_Nitro_Groups_to_Amines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Nitro Group Reduction

Dissolve Nitro Compound in Solvent

Add Reducing Agent and Acid

Heat to Reflux and Monitor Reaction

Cool and Quench with Base

Filter through Celite®

Extract with Organic Solvent

Dry and Concentrate

Purify Product

Click to download full resolution via product page

Caption: Generalized Experimental Workflow for Nitro Group Reduction.
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Stability and Reactivity
Stability: Likely stable under normal conditions.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO₂)

and nitrogen oxides (NOx).

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Waste material should be handled as hazardous waste and disposed of at an

approved waste disposal plant.

This technical guide is intended for use by qualified professionals and should be supplemented

with a thorough review of any available Safety Data Sheets and other relevant literature before

handling 4-Methoxy-3-nitrobenzonitrile. Always prioritize a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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